Cas no 37914-34-4 (tetramethyl 9H-carbazole-1,2,3,4-tetracarboxylate)
37914-34-4 structure
Product Name:tetramethyl 9H-carbazole-1,2,3,4-tetracarboxylate
CAS No:37914-34-4
MF:C20H17NO8
MW:399.350886106491
CID:922775
PubChem ID:235340
Update Time:2025-04-19
tetramethyl 9H-carbazole-1,2,3,4-tetracarboxylate Chemical and Physical Properties
Names and Identifiers
-
- tetramethyl 9H-carbazole-1,2,3,4-tetracarboxylate
- 9H-Carbazole-1,2,3,4-tetracarboxylic acid, tetramethyl ester
- AC1L5U5W
- AC1Q5Z1Z
- AR-1H5658
- Carbazol-1,2,3,4-tetracarbonsaeure-tetramethylester
- carbazole-1,2,3,4-tetracarboxylic acid tetramethyl ester
- CTK4H8994
- NSC36591
- NSC626116
- NSC-626116
- DTXSID90284296
- NSC-137800
- 37914-34-4
- NSC-36591
- NSC137800
-
- Inchi: 1S/C20H17NO8/c1-26-17(22)12-11-9-7-5-6-8-10(9)21-16(11)15(20(25)29-4)14(19(24)28-3)13(12)18(23)27-2/h5-8,21H,1-4H3
- InChI Key: NNTZYLJUKVPYCE-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C(=O)OC)C(C(=O)OC)=C(C(=O)OC)C2=C1C1C=CC=CC=1N2)=O
Computed Properties
- Exact Mass: 399.09541
- Monoisotopic Mass: 399.09541650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 120.99
- LogP: 2.46750
tetramethyl 9H-carbazole-1,2,3,4-tetracarboxylate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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